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Compound of Interest

Compound Name: NPEC-caged-(S)-AMPA

Cat. No.: B560274 Get Quote

Essential Safety and Handling Guide for NPEC-
caged-(S)-AMPA
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

NPEC-caged-(S)-AMPA, a photo-labile agonist of the AMPA receptor. Adherence to these

procedures is essential to ensure personal safety and maintain the integrity of your research.

Compound Identification and Properties
NPEC-caged-(S)-AMPA is a light-sensitive compound designed to release the neuroactive

molecule (S)-AMPA upon photolysis. Its caged nature renders it inactive until illuminated with

an appropriate light source.
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Property Value Source

CAS Number 1257323-84-4 [1]

Molecular Formula C₁₆H₁₇N₃O₈ [1]

Molecular Weight 379.32 g/mol [1]

Appearance Solid powder N/A

Solubility Soluble in DMSO N/A

Storage Temperature -20°C, protect from light [1]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for NPEC-caged-(S)-AMPA was not publicly

available, an SDS for a structurally related and functionally similar compound, "AMPA receptor

modulator-3," provides critical safety data. Due to the structural similarity and intended

biological activity, the following precautions should be taken.

GHS Hazard Classification (Anticipated)

Pictograms: nötig

Signal Word: Warning

Hazard Statements: May be harmful if swallowed, causes skin irritation, causes serious eye

irritation, may cause respiratory irritation.

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective

clothing/eye protection/face protection.[2]

Response: IF ON SKIN: Wash with plenty of water. IF INHALED: Remove person to fresh

air and keep comfortable for breathing. IF IN EYES: Rinse cautiously with water for

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.targetmol.com/attachment/sds/DE5F718E-0445-448B-8774-25489707EC93/T23085
https://www.targetmol.com/attachment/sds/DE5F718E-0445-448B-8774-25489707EC93/T23085
https://www.targetmol.com/attachment/sds/DE5F718E-0445-448B-8774-25489707EC93/T23085
https://www.targetmol.com/attachment/sds/DE5F718E-0445-448B-8774-25489707EC93/T23085
https://www.benchchem.com/product/b560274?utm_src=pdf-body
https://immunomart.com/product/npec-caged-s-ampa/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Call

a POISON CENTER or doctor if you feel unwell.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling NPEC-caged-(S)-AMPA in solid form or in

solution.

Protection Type Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Protects against skin contact

with the potentially neuroactive

and irritant compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye contact with the

solid compound or solutions.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection
Use in a certified chemical

fume hood

Engineering control to prevent

inhalation of the powdered

compound. A respirator may

be required for large spills or if

a fume hood is not available.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and experimental success.

Operational Plan: Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, immediately transfer the compound to a designated, light-proof container.
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Store at -20°C in a secure location.

Log the compound in your chemical inventory.

Preparation of Stock Solutions:

All handling of the solid compound must be performed in a certified chemical fume hood.

Wear all required PPE (double nitrile gloves, safety glasses, lab coat).

To prepare a stock solution, carefully weigh the desired amount of NPEC-caged-(S)-
AMPA.

Add the appropriate solvent (e.g., DMSO) to the desired concentration.

Protect the solution from light by using amber vials or by wrapping the container in

aluminum foil.

Use in Experiments:

When diluting the stock solution for experiments, continue to work in a fume hood and

wear appropriate PPE.

Minimize exposure of the compound to ambient light to prevent premature uncaging.

Prepare all solutions as fresh as possible for each experiment.

Disposal Plan
Proper disposal of NPEC-caged-(S)-AMPA and associated waste is critical to prevent

environmental contamination and accidental exposure.

Solid Waste:

Dispose of any remaining solid NPEC-caged-(S)-AMPA as hazardous chemical waste.

Place in a clearly labeled, sealed container.

Liquid Waste:
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Collect all unused stock solutions and experimental solutions containing NPEC-caged-(S)-
AMPA in a designated hazardous waste container.

The waste container should be clearly labeled with the contents, including the solvent.

Photolysis byproducts, which may include nitroso compounds, should also be collected in

this waste stream.

Contaminated Materials:

Dispose of all contaminated materials, such as pipette tips, gloves, and weighing paper, as

hazardous chemical waste.

Place these materials in a designated, sealed waste bag within the fume hood.

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety office.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill:

For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

sealed container for disposal.
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For large spills, evacuate the area and contact your institution's emergency response

team.

Workflow for Safe Handling of NPEC-caged-(S)-
AMPA
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Experimentation Waste Disposal
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Caption: Safe handling workflow for NPEC-caged-(S)-AMPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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caged-(S)-AMPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560274#personal-protective-equipment-for-handling-
npec-caged-s-ampa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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